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Compound of Interest

Compound Name: BSSO

Cat. No.: B1252915

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
improving the accuracy of virtual surgical planning for Bilateral Sagittal Split Osteotomy
(BSSO).

Frequently Asked Questions (FAQSs)

Q1: What are the most common sources of error in the VSP workflow for BSSO?

Al: Inaccuracy in VSP for BSSO can be introduced at various stages of the workflow. Key
sources of error include issues with head positioning and 3D data integration, inaccuracies in
segment positioning during the virtual surgery, and problems with the fabrication of
stereolithographic surgical splints.[1] Poor communication between the surgeon and the
planning engineer can also lead to deviations from the intended plan.[2][3]

Q2: How can | minimize errors related to data acquisition and integration?

A2: To minimize errors during data acquisition and integration, ensure proper patient head
positioning during CT/CBCT scans to establish a reliable 3D reference plane.[1] Use of stable
anatomical landmarks, such as the Frankfort horizontal plane, is crucial.[1] When integrating
3D dental data with skull data, verify the accuracy of the bite registration and the alignment of
the dental models with the CBCT images.[4]

Q3: My postoperative results are not matching the virtual plan. What could be the cause?
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A3: Discrepancies between the virtual plan and postoperative results can stem from several
factors. One significant factor is the surgical transfer of the plan, where the intermediate splint
plays a critical role.[1] Ill-fitting splints can lead to inaccurate positioning of the
maxillomandibular complex. Other potential causes include soft tissue impedance to bony
movement, which is not fully accounted for in the virtual plan, and condyle displacement during
surgery.[2][3]

Q4: What level of accuracy can | expect from VSP for BSSO?

A4: VSP for BSSO is generally considered to have a high degree of accuracy. Studies have
reported average linear differences between the virtual plan and postoperative results to be
less than 2 mm.[5][6][7] However, variations can occur, with some studies showing larger
discrepancies in specific dimensions, such as the anteroposterior (Y-axis) direction.[8] For
angular measurements, mean deviations are typically within 4 degrees.[7]

Q5: Are there ways to improve the predictability of soft tissue changes with VSP?

A5: While VSP is more accurate for hard tissue prediction, predicting soft tissue changes
remains a challenge.[4] Although VSP can be useful for predicting postsurgical soft tissue
outcomes, its accuracy is lower than for bone predictions.[4] Issues with soft tissue remodeling
can occur following hard tissue changes.[4]

Troubleshooting Guides
Issue 1: Inaccurate Osteotomy Cuts During Surgery

e Symptom: The executed osteotomy lines deviate from the virtually planned cuts.
o Possible Cause: Lack of precise guidance during the surgical procedure.

o Solution: Consider the use of custom 3D-printed osteotomy guiding templates in addition to
the surgical splint. These guides can help to control the osteotomy more accurately and
increase the overall precision of the VSP.[6]

Issue 2: Poor Fit of the Surgical Splint

o Symptom: The 3D-printed surgical splint does not seat properly on the teeth intraoperatively.
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e Possible Causes:
o Inaccuracies in the initial dental impressions or intraoral scans.
o Distortions during the 3D printing process of the splint.

o Chipped teeth on the dental model used for planning, which can affect the final occlusive
fitting of the splint.[3]

e Solutions:

o Ensure high-quality, distortion-free dental impressions or scans are used as input for the
VSP.

o Validate the accuracy of the 3D-printed splint against the original digital model before
sterilization.

o Carefully inspect the patient's dentition and the dental casts for any discrepancies, such as
chipped teeth, that could affect the splint's fit.[3]

Issue 3: Discrepancies in Condylar Position Post-
Surgery

o Symptom: Postoperative imaging shows a different condylar position compared to the virtual
plan.

o Possible Cause: Poor appreciation for condyle placement on the preoperative scans and
failure to maintain the condylar position during surgery.[2][3]

¢ Solution: During the virtual planning phase, meticulously evaluate the preoperative condylar
position in the glenoid fossa. Intraoperatively, ensure the condyles are seated correctly in the
desired position before final fixation.

Quantitative Data Summary
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Study

Mean Linear
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Key Findings

Ovid (Morphometric
Study)

<1mmin 12/17
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Not Reported

An overall high degree
of accuracy was found
between the virtual
plan and the

postoperative result.

[5]

Tran et al. (2021)

Overall mean RMSD:

1.85+0.10

Not Reported

VSP in segmental
osteotomy in
combination with
bimaxillary
orthognathic surgery
with a surgery-first
approach
demonstrated good

accuracy.[6]

SciELO
(Retrospective Study)

Z-linear dimension: >

2 mm

Roll: High accuracy;
Pitch & Yaw: Lower

accuracy

Significant statistical
differences were
found for all absolute
linear measures, with
the vertical (Z-axis)
dimension showing
less accuracy. Angular
deviations were within
the 4° clinical
threshold.[7]
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Not Reported

Assessed VSP
accuracy 12 to 18
months after Class IlI
surgery and reported

long-term stability.[9]
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Experimental Protocols
Protocol 1: Accuracy Assessment of VSP

This protocol outlines a common methodology for evaluating the accuracy of VSP in BSSO by
comparing the virtual surgical plan with the postoperative outcome.

Methodology:
» Preoperative Data Acquisition:

o Obtain a high-resolution cone-beam computed tomography (CBCT) scan of the patient's
craniofacial region.

o Acquire digital dental models via an intraoral scanner or by scanning conventional plaster
models.

 Virtual Surgical Planning:
o Import the CBCT and dental model data into a VSP software (e.g., ProPlan CMF).

o Perform virtual osteotomies and repositioning of the bony segments according to the
treatment plan.

o Design and 3D print an intermediate surgical splint based on the final virtual plan.
e Surgical Intervention:

o Perform the BSSO surgery using the 3D-printed splint to guide the positioning of the
maxillomandibular complex.

o Postoperative Data Acquisition:

o Obtain a postoperative CBCT scan of the patient within a specified timeframe (e.g., 1
week) using the same scanning parameters as the preoperative scan.

o Data Analysis and Superimposition:

o Import the postoperative CBCT scan into a 3D analysis software (e.g., Geomagic Studio).
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o Superimpose the postoperative 3D model onto the preoperative virtual surgical plan using
stable cranial base structures as a reference.

o Measure the linear and angular differences between the planned and actual positions of
predefined anatomical landmarks on the maxilla and mandible.

o Calculate the root mean square deviation (RMSD) to quantify the overall discrepancy.
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Caption: VSP workflow for BSSO from planning to assessment.
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Caption: Common error sources and solutions in VSP for BSSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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